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Introduction

In the pursuit of controlled nuclear fusion, a deep understanding of plasma behavior is
paramount. High-energy plasmas, confined by powerful magnetic fields in devices like
tokamaks, present a significant diagnostic challenge. Non-invasive techniques are essential for
measuring key plasma parameters without perturbing the delicate equilibrium required for
fusion reactions. Krypton-83 (83Kr), a stable isotope of krypton, serves as a valuable
diagnostic tool for probing the core of these extreme environments. When introduced in small
quantities into the fusion plasma, krypton atoms become highly ionized and emit characteristic
X-ray radiation. Analysis of this radiation provides critical insights into the ion temperature and
plasma dynamics, crucial for optimizing fusion performance. This document outlines the
applications and experimental protocols for utilizing Krypton-83 in nuclear fusion research.

Principle of Operation

The primary application of Krypton-83 in fusion research is for the measurement of ion
temperature and plasma rotation velocity through high-resolution X-ray spectroscopy. The
underlying principle is the analysis of the Doppler effect on the spectral lines emitted by highly
ionized krypton, specifically the helium-like ion, Kr XXXV.

o Doppler Broadening for lon Temperature: The thermal motion of ions in the hot plasma core
causes a broadening of the emitted spectral lines. The extent of this broadening is directly
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related to the ion temperature. By measuring the full width at half maximum (FWHM) of a
specific Kr XXXV spectral line, the ion temperature can be precisely calculated.[1][2][3][4][5]

[6]

o Doppler Shift for Plasma Rotation: The bulk movement of the plasma results in a uniform
shift in the wavelength of the emitted spectral lines. This Doppler shift provides a measure of
the plasma's rotation velocity, a key parameter in understanding plasma confinement and
stability.

Krypton is also utilized for radiative cooling, where the injection of this high-Z element helps to
dissipate energy from the plasma edge, controlling the heat load on the reactor's plasma-facing
components.[1][7]

Key Applications

o Core lon Temperature Measurement: Provides crucial data for assessing the efficiency of
plasma heating methods and achieving the conditions necessary for fusion.

e Plasma Rotation Velocity Measurement: Offers insights into plasma momentum transport
and the stability of the plasma column.

» Radiative Cooling: Helps in managing the immense heat generated in a fusion reactor,
protecting the structural integrity of the device.[1][7]

» Validation of Plasma Models: The experimental data obtained from krypton diagnostics are
used to benchmark and refine theoretical models of plasma behavior.[1]

Quantitative Data

The primary quantitative relationship in this application is between the Doppler broadening of
the Krypton-83 spectral line and the ion temperature.

Table 1: Doppler Broadening and lon Temperature
Relationship
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Parameter Symbol Formula Units
Ti= (AN D/ (7.7 x
lon Temperature Ti keV
1073 * Ao))2 * mic?
Doppler Broadenin
PP 9 AN D Angstroms (A)
(FWHM)
Rest Wavelength of
_ g Ao Angstroms (A)
Spectral Line
Mass of Krypton-83
mi kg
lon
Speed of Light C m/s

Note: This formula provides a direct calculation of ion temperature from the measured Doppler

broadening of a specific spectral line.

Table 2: Key Spectral Lines of Helium-like Krypton (Kr

XXXV)
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Transition Gabriel Notation Wavelength (A) Application Notes

Strong resonance line,
often used for ion
temperature
measurements. Can
1s21S0 - 1s2p 1P1 w ~0.944
be affected by
unresolved satellite
lines at lower

temperatures.

152150 - 1s2p 3P-2 X ~0.949 Intercombination line.

1s21S0 - 1s2p 3P1 y ~0.953 Intercombination line.

Forbidden line. Well-
suited for ion
temperature

1s21So - 1525 3S1 z ~0.966 measurements as it is
typically free from
satellite line

contamination.[1]

Experimental Protocols
Krypton-83 Gas Puffing Injection

This protocol describes the introduction of Krypton-83 into the tokamak plasma.

Obijective: To introduce a controlled amount of 83Kr gas into the plasma edge, allowing it to
penetrate the core and become highly ionized for spectroscopic analysis.

Materials:
o Krypton-83 gas cylinder
» High-precision gas injection system with a fast-acting valve

e Gas puff nozzle installed on the vacuum vessel of the tokamak
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Procedure:

o System Preparation: Ensure the gas injection system is leak-tight and has been baked out to
remove impurities.

e Gas Loading: Fill the gas reservoir with Krypton-83 to a predetermined pressure. The
pressure is chosen to deliver a sufficient number of krypton atoms to produce a measurable
signal without significantly perturbing the plasma.

» Timing and Synchronization: The gas puff is timed to coincide with the stable phase of the
plasma discharge. The fast-acting valve is triggered by the tokamak's central control system.

« Injection: The valve is opened for a short duration (typically a few milliseconds) to release a
puff of 8Kr gas into the vacuum vessel.[8][9][10]

e Monitoring: Monitor the effect of the gas puff on key plasma parameters such as electron
density and radiated power to ensure the plasma remains stable.

High-Resolution X-ray Spectroscopy

This protocol details the measurement of the emitted X-ray spectra from the highly ionized
Krypton-83.

Objective: To capture the spectral lines of Kr XXXV with sufficient resolution to accurately
measure Doppler broadening and shift.

Instrumentation:

e High-resolution X-ray imaging crystal spectrometer.[11][12]

o Position-sensitive X-ray detector (e.g., multi-wire proportional counter or CCD).
o Data acquisition system synchronized with the tokamak operation.

Procedure:

o Spectrometer Alignment: The crystal spectrometer is aligned to view a specific region of the
plasma core, typically along a line of sight that passes through the hottest part of the plasma.
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The viewing angle is set to allow for the measurement of toroidal rotation.[12]

o Wavelength Calibration: A precise wavelength calibration is performed using known X-ray
sources to establish the dispersion of the spectrometer. This is critical for accurate Doppler
shift measurements.[13][14]

o Data Acquisition: The X-ray detector is activated during the plasma discharge, particularly
during and after the krypton gas puff. The system records the energy and position of
incoming X-ray photons.

o Spectral Reconstruction: The raw data from the detector is processed to reconstruct the X-
ray spectrum in the wavelength range of interest for Kr XXXV.

e Data Analysis:

o The spectral line profiles are fitted with a Voigt function, which is a convolution of a
Gaussian profile (representing Doppler broadening) and a Lorentzian profile (representing
natural and instrumental broadening).

o The Gaussian component of the line width is extracted to calculate the ion temperature.

o The central wavelength of the spectral line is compared to its known rest wavelength to
determine the Doppler shift and thus the plasma rotation velocity.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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